4-methyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-methyl-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C16H15N3O2S2/c1-12-4-6-13(7-5-12)23(20,21)19-11-14-16(18-9-8-17-14)15-3-2-10-22-15/h2-10,19H,11H2,1H3
• InChI Key: RBJQXMGQTCVPIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC2=NC=CN=C2C3=CC=CS3
• Molecular Formula: C16H15N3O2S2
• Molecular Weight: 345.4 g/mol

Description

“4-methyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzenesulfonamide” is a chemical compound. It is a derivative of pyrazine and thiophene. Pyrazine derivatives are a vital group of heterocyclic compounds present in nature and have also been synthesized in laboratories. Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides was achieved by a Suzuki cross-coupling reaction of 5-bromo-N-(pyrazin-2-yl)thiophene-2-carboxamide with various aryl/heteroaryl boronic acids/pinacol esters. The intermediate compound was prepared by condensation of pyrazin-2-amine with 5-bromothiophene-2-carboxylic acid mediated by TiCl4.

Molecular Structure Analysis

The molecular structure of “4-methyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzenesulfonamide” can be analyzed using various techniques such as NMR and mass spectrometry. In DFT calculation of target molecules, several reactivity parameters like FMOs (E HOMO, E LUMO), HOMO–LUMO energy gap, electron affinity (A), ionization energy (I), electrophilicity index (ω), chemical softness (σ) and chemical hardness (η) were considered and discussed.

Chemical Reactions Analysis

The chemical reactions involving “4-methyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzenesulfonamide” can be studied using various techniques. For instance, the Suzuki coupling reaction is one of the reactions that can be used in the synthesis of this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-methyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzenesulfonamide” can be determined using various techniques. For instance, the molecular formula of this compound is C16H15N3O2S2.

Scientific Research Applications

Medicinal Chemistry

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Industrial Chemistry

. This suggests that our compound could potentially be used in this field.

Material Science

. This indicates that our compound could be used in the development of new semiconductor materials.

Organic Field-Effect Transistors (OFETs)

. This suggests that our compound could be used in the production of these devices.

Organic Light-Emitting Diodes (OLEDs)

. This indicates that our compound could be used in the production of these devices.

Fungicidal Activity

. This suggests that our compound could potentially be used as a fungicide.

Energy Transfer

. This suggests that our compound could potentially be used in applications that require energy transfer.

Drug Design

. . Therefore, our compound could potentially be used in the design of new drug molecules.

Future Directions

The future directions for the research on “4-methyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzenesulfonamide” could include further investigation of its therapeutic properties and potential applications in medicinal chemistry. Additionally, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.